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Compound of Interest

Compound Name: Ethaboxam

Introduction

Ethaboxam is a systemic, thiazole carboxamide fungicide developed for the control of plant
diseases caused by oomycetes, a group of destructive pathogens responsible for diseases like
late blight, downy mildew, and root rot.[1] Classified by the Fungicide Resistance Action
Committee (FRAC) in Group 22, Ethaboxam's unique mode of action targets [3-tubulin
assembly in mitosis, making it a critical tool in integrated pest management (IPM) and
resistance management programs.[1] This technical guide provides an in-depth overview of its
development history, regulatory journey, mechanism of action, and key technical data for
researchers and professionals in the field.

History of Development and Commercialization

Ethaboxam was the first proprietary fungicide to be developed in Korea.[1] It was discovered

in 1993 by scientists at LG Chemical Ltd. (which later became LG Life Sciences).[1] Following
extensive evaluation, it was first registered in South Korea in 1998 and commercially launched
in 1999.[1] The fungicide entered the global market in various countries around 2005 for foliar

and soil applications.[1][2]

A significant milestone in its commercial history occurred in December 2011, when Sumitomo
Chemical Co., Ltd. (SCC) acquired the ethaboxam business from LG Life Sciences.[2] Under
the agreement, LG Life Sciences would continue to manufacture the technical grade active
ingredient for SCC.[2] SCC's U.S. subsidiary, Valent U.S.A. LLC, now manages the registration
and marketing of Ethaboxam in North America.[2][3]
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A diagram illustrating the key development and registration milestones of Ethaboxam.

Mechanism of Action

Ethaboxam's primary mode of action is the inhibition of mitosis and cell division in oomycete
pathogens.[1][3] It specifically targets the B-tubulin protein, interfering with its assembly into
microtubules.[1] Microtubules are essential components of the cytoskeleton and are critical for
the formation of the mitotic spindle, which segregates chromosomes during cell division. By
disrupting this process, Ethaboxam halts the proliferation of the pathogen.[1] It exhibits both
protective and curative properties, meaning it can prevent infection and act on existing
infections.[1] Some evidence also suggests it may have multiple sites of action, including the
inhibition of nuclei migration and mitochondrial oxygen consumption.
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Signaling pathway for Ethaboxam's mode of action on B-tubulin assembly.

Registration and Regulatory Status

Ethaboxam's registration has expanded globally since its initial approval in Korea. In North
America, Health Canada's Pest Management Regulatory Agency (PMRA) granted full
registration for its use as a seed treatment on November 4, 2014.[4] The United States
Environmental Protection Agency (EPA) first registered Ethaboxam Technical Fungicide on
March 4, 2014.[5] As of 2024, it is registered for use on a variety of crops, including tuberous
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and corm vegetables, cucurbits, and brassicas, as well as for seed treatments.[3][6] In
February 2022, Valent U.S.A. LLC petitioned the EPA for an extension of the exclusive use
period for data supporting Ethaboxam, which was granted, extending data protection to March
4, 2027.[5][7] Ethaboxam is not currently approved for use in Great Britain or the European
Union.

Table 1: Key Registration Milestones

Date Event
1998 First registered in South Korea.[1]
2006 Import tolerance established in the United
States for residues on grapes.[1]
Registration applications submitted in the USA
Sep 2011
and Canada by Valent U.S.A.[2]
First registration granted by the U.S. EPA (EPA
Mar 4, 2014
Reg. No. 59639-185).[5]
Full registration for sale and use granted by
Nov 4, 2014
Health Canada.[4]
U.S. EPA grants a 3-year extension of the
Apr 25, 2023

exclusive use data protection period.[5]

Fungicidal Efficacy

In vitro studies have quantified Ethaboxam's potent activity against key oomycete pathogens.
The Minimum Inhibitory Concentration (MIC) is a standard measure of a compound's
effectiveness.
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Table 2: In Vitro Fungicidal
Activity of Ethaboxam

Pathogen Metric Value / Time

Phytophthora infestans (Late

MIC Range 0.1to 0.5 mg/L[8

Blight) 9 o/L18]
Phytophthora capsici

] MIC Range 1.0 to 5.0 mg/L[8]
(Phytophthora Blight)
Phytophthora infestans (5 Time to Inactivation (at 10 o
) Within 48 hours[8]
isolates) mg/L)
Phytophthora capsici (5 Time to Inactivation (at 10 o
) Within 96 hours|[8]
isolates) mg/L)

These studies demonstrate that Ethaboxam effectively suppresses the development of major
crop diseases like tomato late blight and pepper Phytophthora blight.[8]

Key Experimental Methodologies

Protocol for Determining Minimum Inhibitory Concentration (MIC) This generalized protocol is
based on standard broth or agar dilution methods used to evaluate antimicrobial agents.

o Preparation of Fungal Inoculum: Cultures of the target oomycete (e.g., Phytophthora
infestans) are grown on a suitable nutrient agar. A suspension of zoospores or mycelial
fragments is prepared and standardized to a specific concentration (e.g., 1 x 10"5 CFU/mL).

o Preparation of Ethaboxam Dilutions: A stock solution of Ethaboxam is prepared in a
suitable solvent. A series of two-fold dilutions are then made in a liquid growth medium within
a 96-well microtiter plate to achieve a range of final concentrations (e.g., from 100 mg/L
down to <0.1 mg/L).

 Inoculation: Each well of the microtiter plate is inoculated with the standardized fungal
suspension. Control wells containing only the growth medium (negative control) and medium
with the fungal inoculum but no Ethaboxam (positive control) are included.
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 Incubation: The plate is incubated at an optimal temperature (e.g., 20-25°C) for a period
sufficient for visible growth to appear in the positive control wells (typically 48-96 hours).

o Determination of MIC: The MIC is determined as the lowest concentration of Ethaboxam at
which there is no visible growth of the pathogen.[7][9]

Protocol for Residue Analysis in Plant Tissues (Based on Method RM-49R) This protocol
outlines a method for determining Ethaboxam residues in crop samples for regulatory
purposes.[1]

Sample Extraction: A homogenized crop sample (e.g., 15 g) is extracted twice with a solution
of acetone and water (3:1, v/v). The mixture is centrifuged to separate the liquid extract from
solid plant material.

Dilution and Filtration: The combined liquid extracts are diluted with methanol or an internal
standard solution and water. The resulting solution is passed through a syringe filter to
remove any remaining particulates.

Instrumental Analysis: The filtered sample is analyzed using Liquid Chromatography with
tandem Mass Spectrometry (LC/MS/MS) with electrospray ionization (ESI) in positive ion
mode.

Quantification: Separation is achieved via gradient elution. The concentration of Ethaboxam
is determined by comparing the resulting signal to that of known analytical standards. The
limit of detection for this type of method can be in the low parts per billion (ppb) range.

Protocol for In Vitro Tubulin Polymerization Assay This biochemical assay can be used to
confirm Ethaboxam's mechanism of action by directly measuring its effect on microtubule
formation.

o Reagent Preparation: Purified porcine or bovine brain tubulin is reconstituted in a
polymerization buffer (e.g., 80 mM PIPES, 2 mM MgClz, 0.5 mM EGTA) on ice. GTP is
added to a final concentration of 1 mM to initiate polymerization.

e Assay Setup: The tubulin/GTP mixture is added to the wells of a microplate. Test
compounds, including a negative control (solvent only), a positive control inhibitor (e.qg.,
nocodazole), and various concentrations of Ethaboxam, are added to the wells.
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» Polymerization Monitoring: The plate is immediately transferred to a spectrophotometer pre-
warmed to 37°C. Tubulin polymerization is monitored by measuring the increase in optical
density (turbidity) at 350 nm over time (e.g., for 60-90 minutes). Polymerization of tubulin into
microtubules causes light to scatter, increasing the absorbance reading.

o Data Analysis: The rate and extent of polymerization are calculated from the resulting curves.
An inhibitory compound like Ethaboxam will show a dose-dependent decrease in the rate
and final optical density compared to the negative control.

Toxicology and Environmental Profile

Regulatory agencies have conducted extensive reviews of Ethaboxam's toxicological and
environmental fate characteristics. The following tables summarize key quantitative data.

Table 3: Human Health Risk Assessment

Summary

Endpoint Value

Acute Population Adjusted Dose (PAD) No hazard from single exposure

Chronic Population Adjusted Dose (cPAD) 0.055 mg/kg/day

Carcinogenicity Classification Suggestive evidence of carcinogenic potential
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Table 4: Ecotoxicology

Summary

Organism Group Endpoint Value

Fish Acute 51 ppb
Chronic 880 ppb

Aquatic Invertebrate Acute 185 ppb
Chronic 50 ppb

Aquatic Plants (Vascular) IC50 13,000 ppb
Aquatic Plants (Non-vascular) IC50 3,600 ppb
Honey Bee Acute Contact (LD50) 20.4 p g/bee
Acute Oral (LD50) 44.7 u g/bee

Table 5: Environmental Fate Characteristics

Parameter

Value

Soil Aerobic Half-life

0.9 to 9.6 days

Soil Anaerobic Half-life

135 days

Water Photolysis Half-life

4.5 days

Soil Mobility (Koc)

404 to 1,684 mL/g (Slightly to moderately

mobile)

Volatility

Nonvolatile (Vapor pressure = 6.1 x 10~7 torr)

Conclusion

From its discovery in Korea to its acquisition and global expansion by Sumitomo Chemical,

Ethaboxam represents a significant advancement in the control of oomycete pathogens. Its

unique FRAC Group 22 mode of action, targeting -tubulin assembly, provides a vital tool for

managing fungicide resistance. Supported by a comprehensive regulatory data package,
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Ethaboxam is registered for a growing number of uses in North America and other regions. Its
well-characterized efficacy, combined with established protocols for use and analysis, ensures
its continued role as a key component in modern agricultural disease management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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